Cas no 123334-15-6 (1H-Indole-3-methanol,hydrate (1:?))

• Product Name: 1H-Indole-3-methanol,hydrate (1:?)
• CAS No: 123334-15-6
• Molecular Formula: C₉H₉NO^.H₂O
• Molecular Weight: 165.18914
• CID: 214732
• PubChem ID: 147722

1H-Indole-3-methanol,hydrate (1:?) Properties

Names and Identifiers

• 1H-Indole-3-methanol,hydrate (1:?)
• 1H-Indol-3-ylmethanol hydrate
• INDOLE-3-CARBINOL HYDRATE
• indol-3-ylmethan-1-ol,hydrate
• indole-3-carbinol hydrate, AldrichCPR
• 1216609-93-6
• INDOLE-3-CARBINOLHYDRATE
• (1H-Indol-3-yl)methanol hydrate
• 1H-indol-3-ylmethanol;hydrate
• 123334-15-6
• (1H-Indol-3-yl)methanol xhydrate
• SCHEMBL63995
• I-0100
• A805057
• DTXSID50153979
• 1H-indol-3-ylmethanol,hydrate
• 1H-indol-3-ylmethanol hydrate
• Indole-3-carbinol hydrate

• InChIKey： OMEVEHLSJRKSEF-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9NO.H2O/c11-6-7-5-10-9-4-2-1-3-8(7)9;/h1-5,10-11H,6H2;1H2
• SMILES： O.OCC1=CNC2=CC=CC=C12

Computed Properties

• Exact Mass: 165.07900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 165.079
• Heavy Atom Count: 12
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 37Ų

Experimental Properties

• LogP: 1.59590
• PSA: 45.25000
• Boiling Point: 360.6 °C at 760 mmHg
• Melting Point: 92 °C
• Flash Point: 171.9 °C

1H-Indole-3-methanol,hydrate (1:?) Security Information

• Safety Instruction： 26
• Dangerous goods sign：
• Storage Condition：0-6°C
• Risk Phrases： 36/38

1H-Indole-3-methanol,hydrate (1:?) Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%